Cas no 2172556-22-6 (5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172556-22-6
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5567779
• PubChem ID: 165593207
• Update Time: 2025-05-20

5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1593039
• 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2172556-22-6

• Inchi： 1S/C10H15N3O3/c1-6(5-14)13-9(7-3-2-4-7)8(10(15)16)11-12-13/h6-7,14H,2-5H2,1H3,(H,15,16)
• InChI Key： PMYUBIZZSDBHFF-UHFFFAOYSA-N
• SMILES： OCC(C)N1C(=C(C(=O)O)N=N1)C1CCC1

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 88.2Ų

Additional information on 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172556-22-6)

5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2172556-22-6, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of both cyclobutyl and hydroxypropan-2-yl substituents in its molecular framework imparts distinct chemical reactivity and potential therapeutic applications.

The structural motif of 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid incorporates a triazole ring, which is a well-known pharmacophore in medicinal chemistry. Triazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the cyclobutyl group enhances the steric bulk of the molecule, potentially influencing its binding affinity to biological targets. Additionally, the hydroxypropan-2-yl moiety introduces a hydrophilic character, which can modulate solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid and various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies have indicated potential binding interactions with kinases and proteases, which are key players in cancer progression and inflammatory responses.

In the realm of drug discovery, the synthesis of 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a significant achievement due to its complex stereochemistry. The synthesis involves multi-step organic transformations, including cyclization reactions and functional group modifications. The use of advanced synthetic methodologies has enabled chemists to produce this compound with high purity and yield, making it more accessible for further biological evaluation.

Current research is focused on exploring the pharmacological potential of 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid in various disease models. Preclinical studies have demonstrated encouraging results in terms of anti-inflammatory and anticancer activities. The cyclobutyl group is believed to contribute to improved binding affinity by creating steric hindrance around critical binding sites on target proteins. Meanwhile, the hydroxypropan-2-yl substituent may enhance metabolic stability by participating in hydrogen bonding interactions within biological macromolecules.

The versatility of 5-cyclobutyl-1-(1-hydroxypropan-2-yi)-lH-l ,23-triazole -4-carboxylic acid also extends to its potential use as a building block for more complex drug candidates. By modifying its core structure or appending additional functional groups, chemists can generate novel derivatives with tailored biological properties. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

From a regulatory perspective, the synthesis and handling of 5-cyclobutyl-l( 11 -hydrox yprop an - 2 - yl) - l H-l ,23-triaz ole - 4-carboxylic acid must adhere to stringent quality control measures to ensure safety and efficacy. Collaborative efforts between synthetic chemists and pharmaceutical scientists are essential to optimize production processes while maintaining high standards of purity and consistency. These efforts are crucial for advancing this compound towards clinical development.

The future prospects of 5-cyclobutyl-l( l -hydrox yprop an - 2 - yl) - l H-l ,23-triaz ole - 4-carboxylic acid are promising, given its unique structural features and demonstrated biological activity. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the development of innovative treatments for various diseases. The integration of cutting-edge synthetic techniques with advanced pharmacological screening methods will further enhance its potential as a lead compound in drug discovery.